Cas no 1564936-78-2 (5-methyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 5-methyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1564936-78-2
• MF: C₆H₁₀ClN₃O₂S
• MW: 223.680498600006
• MDL: MFCD25945920
• CID: 5245023
• PubChem ID: 104018467
• Update Time: 2026-03-08

5-methyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-propan-2-yl-1,2,4-triazole-3-sulfonyl chloride
• 5-methyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

• MDL： MFCD25945920
• Inchi： 1S/C6H10ClN3O2S/c1-4(2)10-5(3)8-9-6(10)13(7,11)12/h4H,1-3H3
• InChI Key： IQTDSFKDBWDEIY-UHFFFAOYSA-N
• SMILES： N1=C(C)N(C(C)C)C(S(Cl)(=O)=O)=N1

Additional information on 5-methyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

5-Methyl-4-(Propan-2-yl)-4H-1,2,4-Triazole-3-Sulfonyl Chloride: A Comprehensive Overview

5-Methyl-4-(Propan-2-yl)-4H-1,2,4-Triazole-3-Sulfonyl Chloride, also known by its CAS number CAS No. 1564936-78-2, is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the preparation of sulfonamides, sulfonates, and other sulfur-containing compounds. The molecule's structure features a triazole ring system, which is known for its stability and reactivity, making it a valuable building block in various chemical transformations.

The synthesis of 5-Methyl-4-(Propan-2-yl)-4H-1,2,4-Triazole-3-Sulfonyl Chloride typically involves the reaction of an appropriate triazole derivative with a sulfonyl chloride precursor under controlled conditions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining the integrity of the product's structure.

In terms of applications, this compound has found utility in the development of advanced materials such as polymers and coatings. Its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for modifying polymer surfaces or incorporating functional groups into polymeric structures. Furthermore, its use in pharmaceutical intermediate synthesis has been reported in several recent publications, where it serves as a key precursor for bioactive compounds with potential therapeutic applications.

The structural versatility of CAS No. 1564936-78-2 extends to its ability to participate in various cross-coupling reactions. Recent advancements in catalytic methods have enabled the efficient coupling of this sulfonyl chloride with aryl halides using palladium catalysts. This approach has opened new avenues for constructing complex molecular architectures with precision and efficiency.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its reactive nature. Proper personal protective equipment (PPE) should be worn during synthesis and manipulation to minimize exposure risks. Storage conditions should also be carefully controlled to ensure stability and prevent degradation.

In conclusion, 5-Methyl-4-(Propan-2-yl)-4H-1,2,4-Triazole-3-Sulfonyl Chloride (CAS No. 1564936-78-2) stands out as a critical intermediate in modern organic chemistry. Its unique combination of reactivity and structural diversity positions it as an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in advancing chemical science and technology.